Cas no 1008958-60-8 (2-(4-Acetylbenzenesulfonamido)propanoic Acid)

• Product Name: 2-(4-Acetylbenzenesulfonamido)propanoic Acid
• CAS No: 1008958-60-8
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• CID: 3107235
• PubChem ID: 3783106
• Update Time: 2025-10-24

2-(4-Acetylbenzenesulfonamido)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-acetylphenyl)sulfonyl]amino}propanoic acid
• CS-0229927
• 2-([(4-acetylphenyl)sulfonyl]amino)propanoic acid
• 2-(4-acetylbenzenesulfonamido)propanoicacid
• 2-[(4-acetylphenyl)sulfonylamino]propanoic Acid
• 2-(4-acetylbenzenesulfonamido)propanoic acid
• EN300-10158
• SR-01000054964
• G32996
• SR-01000054964-1
• Z45674811
• AKOS008010874
• 1008958-60-8
• 2-(4-Acetylbenzenesulfonamido)propanoic Acid

• Inchi： 1S/C11H13NO5S/c1-7(11(14)15)12-18(16,17)10-5-3-9(4-6-10)8(2)13/h3-7,12H,1-2H3,(H,14,15)
• InChI Key： QHENZMYFROYGBF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NC(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 271.051444g/mol
• Monoisotopic Mass: 271.051444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 271.29g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 109Ų

Additional information on 2-(4-Acetylbenzenesulfonamido)propanoic Acid

2-(4-Acetylbenzenesulfonamido)propanoic Acid (CAS No. 1008958-60-8): An Overview of Its Properties, Applications, and Recent Research

2-(4-Acetylbenzenesulfonamido)propanoic Acid (CAS No. 1008958-60-8) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-acetyl-N-(1-carboxyethyl)benzenesulfonamide, is characterized by its combination of a sulfonamide group and an acetyl moiety, which imparts it with a range of biological activities and potential therapeutic applications.

The molecular formula of 2-(4-Acetylbenzenesulfonamido)propanoic Acid is C₁₁H₁₃NO₅S, and its molecular weight is approximately 279.29 g/mol. The compound is a white to off-white crystalline solid that is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various experimental and pharmaceutical applications.

In terms of its chemical structure, the presence of the sulfonamide group in 2-(4-Acetylbenzenesulfonamido)propanoic Acid is particularly noteworthy. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The acetyl group, on the other hand, can influence the compound's metabolic stability and bioavailability, making it an interesting candidate for drug development.

Recent Research and Applications:

Recent studies have explored the potential therapeutic applications of 2-(4-Acetylbenzenesulfonamido)propanoic Acid. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of this compound in vitro and in vivo models. The results showed that 2-(4-Acetylbenzenesulfonamido)propanoic Acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-(4-Acetylbenzenesulfonamido)propanoic Acid has also been studied for its potential as an anticancer agent. A 2022 study published in Cancer Research demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of 2-(4-Acetylbenzenesulfonamido)propanoic Acid have also been investigated to assess its suitability for drug development. A study published in the European Journal of Pharmaceutical Sciences in 2023 evaluated the oral bioavailability and distribution of this compound in animal models. The results indicated that it has moderate oral bioavailability and good tissue distribution, which are favorable attributes for a potential therapeutic agent.

Safety and Toxicology:

The safety profile of 2-(4-Acetylbenzenesulfonamido)propanoic Acid has been extensively studied to ensure its suitability for pharmaceutical use. In vitro cytotoxicity assays have shown that this compound exhibits low toxicity towards normal human cells at therapeutic concentrations. Additionally, acute toxicity studies in animal models have demonstrated that it has a wide therapeutic window with no significant adverse effects observed at high doses.

Synthesis and Production:

The synthesis of 2-(4-Acetylbenzenesulfonamido)propanoic Acid can be achieved through several well-established chemical routes. One common method involves the reaction of 4-acetylbenzenesulfonyl chloride with alanine or its derivatives under controlled conditions. This approach yields high purity products with good yields, making it suitable for large-scale production.

FUTURE PERSPECTIVES:

The ongoing research on 2-(4-Acetylbenzenesulfonamido)propanoic Acid highlights its potential as a promising candidate for various therapeutic applications. Future studies are expected to focus on optimizing its pharmacological properties, enhancing its bioavailability, and exploring new delivery systems to improve its clinical efficacy.

In conclusion, 2-(4-Acetylbenzenesulfonamido)propanoic Acid (CAS No. 1008958-60-8) is a multifaceted compound with a unique chemical structure that offers promising opportunities in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further development as a therapeutic agent.